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Related Experimental Methods from Search Results

Although the BaF3-tel-JAK3 protocol is unavailable, the search yielded information on other relevant

experimental methods that are part of a comprehensive JAK3 inhibitor characterization. The table below

summarizes these key assays.

Relevance to JAK3

Assay Type Key Measurement Example from Literature
DA 2 i Inhibition

Cell-Free Half-maximal inhibitory ICso0 of 2.03 nM for MJO4 Determines compound's

Kinase concentration (ICso) [1]. direct potency and

Assay [1] against purified JAK3 selectivity against JAK3
enzyme. isoform [1] [2].

Cell Percentage of cell viability  1Cso values determined in Assesses anti-proliferative

Viability or growth inhibition in A549, HCT-116, PC-3, effect and cytotoxic

Assay cancer cell lines. MCF-7, and Mia PaCa-2 potential of the inhibitor in a

(MTT) [1] cells [1]. cellular context.

Western Levels of phosphorylated Detection of reduced Confirms on-target

Blotting [1] JAKS, STATSs, and total phosphorylation of JAK3 engagement by showing
proteins. and downstream STAT inhibition of JAK-STAT

proteins [1].

pathway signaling in cells.
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JAK-STAT Signaling Pathway and Assay Logic

The diagrams below illustrate the JAK-STAT signaling pathway that is targeted by these inhibitors and the

logical flow for conducting a comprehensive inhibitor evaluation.
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Suggestions for Locating the Specific Protocol

To find the detailed methodology for the BaF3-tel-JAK3 assay, I suggest you try the following:

e Search Specialized Databases: Use PubMed Central (PMC) or Google Scholar to search for
primary research articles. Try queries like "BaF3 JAK3 proliferation assay protocol” or "tel-JAK3
transformation BaF3".
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¢ Review Foundational Papers: The BaF3 engineered cell line system is a well-established tool. The
specific protocol might be detailed in older methodological papers that first described the "tel-JAK3"
construct. Searching for this specific term is key.

¢ Consult Manufacturer Resources: Companies that sell kinase profiling services or recombinant
JAK proteins (mentioned in [3]) sometimes provide application notes or technical bulletins that include
references to cell-based assay methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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